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Compound of Interest

Compound Name: 2-Tolylboronic acid

Cat. No.: B107895

An In-depth Technical Guide to the Safe Handling of 2-Tolylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Tolylboronic acid
(also known as o-tolylboronic acid or 2-methylphenylboronic acid), a vital reagent in organic
synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification

2-Tolylboronic acid is classified as a hazardous substance. The primary hazards are skin
irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4][5][6]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3][4][7]

H319: Causes serious eye irritation.[2][3][4][7]

H335: May cause respiratory irritation.[2][3][4][7]

H302: Harmful if swallowed.[5][6]

Precautionary Statements:
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A comprehensive list of precautionary statements is provided in the table below. Key
precautions include avoiding breathing dust, washing skin thoroughly after handling, and using
only in well-ventilated areas.[1][2][3][4][5][6][7]
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GHS Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[2][3][4][5][6]
264 Wash hands and any exposed skin thoroughly
after handling.[1][2][4][5][6]
Do not eat, drink or smoke when using this
P270
product.[5][6]
P71 Use only outdoors or in a well-ventilated area.[3]
[41[5][6]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][2][3][4][5][6][7]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[3][4][6][7][8]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[2][3][4][6][7]
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
P305+P351+P338 ] o
present and easy to do. Continue rinsing.[2][3]
[41[6][7]
P312 Call a POISON CENTER or doctor if you feel
unwell.[4][6][7]
P330 Rinse mouth.[6]
If skin irritation occurs: Get medical
P332+P313 ) )
advice/attention.[4]
If eye irritation persists: Get medical
P337+P313
advice/attention.[4]
Take off contaminated clothing and wash it
P362+P364

before reuse.[3][6]
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Store in a well-ventilated place. Keep container

P403+P233 _

tightly closed.[3][4][6]
P405 Store locked up.[2][3][4]

Dispose of contents/container to an approved
P501

waste disposal plant.[3][4][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-tolylboronic acid is presented

below.
Property Value
Molecular Formula C7H9oBO2

Molecular Weight 135.96 g/mol [9][10]

Appearance White to off-white solid; beige crystalline
powder.[9][11]

Melting Point 162-164 °C (lit.)[11]

Boiling Point 327.5°C at 760 mmHg

Flash Point 151.9°C

Solubility Slightly soluble in water.[11]

Density 1.22 g/cm3

Stability and Reactivity

2-Tolylboronic acid is stable under normal, recommended storage conditions.[1][2]

» Conditions to Avoid: Incompatible products, excess heat, and dust formation should be

avoided.[1][7][12]

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[1][2][7]

[12]

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://www.echemi.com/sds/4-methylphenylboronic-acid-temppid160705010238.html
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/393614?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23154&PLANT=d__ALF
https://www.benchchem.com/product/b107895?utm_src=pdf-body
https://www.medchemexpress.com/2-tolylboronic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/79799
https://www.medchemexpress.com/2-tolylboronic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5186691.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5186691.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5186691.htm
https://www.benchchem.com/product/b107895?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC309260010&productDescription=O-TOLYLBORONIC+ACID+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC309260010&productDescription=O-TOLYLBORONIC+ACID+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536841&countryCode=GB&language=en
https://www.fishersci.dk/store/msds?partNumber=10778552&countryCode=DK&language=en
https://www.fishersci.com/store/msds?partNumber=AC309260010&productDescription=O-TOLYLBORONIC+ACID+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-tolylboronic-acid.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10536841&countryCode=GB&language=en
https://www.fishersci.dk/store/msds?partNumber=10778552&countryCode=DK&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide (CO), carbon dioxide (COz), and oxides of boron may

form.[1][2][7][12]

o Hazardous Polymerization: Hazardous polymerization does not occur.[1][7][12]

First-Aid Measures

Immediate medical attention is recommended in case of exposure.

Exposure Route

First-Aid Procedure

Eye Contact

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the
eyelids. Remove contact lenses, if present and
easy to do. Continue rinsing. Get medical
attention.[1][2][3][4]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[1112](31[4]

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Call a POISON CENTER or
doctor/physician if you feel unwell.[1][2][3][4]

Ingestion

Clean mouth with water and drink afterwards
plenty of water. Do not induce vomiting. Never
give anything by mouth to an unconscious
person. Call a POISON CENTER or
doctor/physician if you feel unwell.[1][2][13]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

Specific Hazards: Keep product and empty container away from heat and sources of ignition.

[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][2]

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation and breathing dust, vapors, mist, or gas. Evacuate personnel
to safe areas.[1][2][3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1][2][3]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable, closed
containers for disposal. Avoid creating dust.[1][2]

Handling and Storage

Safe Handling: Wear personal protective equipment. Avoid contact with skin, eyes, and
clothing. Do not breathe dust. Do not ingest. Minimize dust generation and accumulation.
Wash hands before breaks and immediately after handling the product.[1][2]

Storage Conditions: Keep in a dry, cool, and well-ventilated place. Keep the container tightly
closed. Some sources recommend refrigeration.[1][2][9] Store locked up.[2][3][4]

Exposure Controls and Personal Protection

Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash
stations and safety showers should be close to the workstation location.[1][13]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN166 (EU) or NIOSH (US) approved standards.[2][3]

o Skin and Body Protection: Wear impervious clothing and protective gloves. Gloves must

be inspected prior to use.[2][3]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
full-face respirator with a combination filter for organic vapor and particulates.[3]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-tolylboronic acid are not
publicly available. The hazard classifications are based on data from analogous compounds
and computational models. In a research or drug development setting, any new use or
formulation of this substance would require a thorough risk assessment, which may involve
commissioning specific toxicological studies under controlled laboratory conditions.

Visualized Workflows

To aid in the practical application of these safety guidelines, the following diagrams illustrate
key decision-making processes for handling spills and selecting appropriate personal protective

equipment.
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Figure 1: Spill Response Workflow for 2-Tolylboronic Acid

Spill of 2-Tolylboronic Acid Occurs
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Figure 2: PPE Selection Guide for 2-Tolylboronic Acid

Task: Handling 2-Tolylboronic Acid
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Required: Required: Required: Required: Recommended:
d respil for i Chemically resistant gloves (e.g., nitrile) Chemical safety goggles Lab coat Face shield in addition to goggles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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